2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
• InChI: InChI=1S/C19H21N3O2/c23-18(12-22-19(24)11-10-16(21-22)14-8-9-14)20-17-7-3-5-13-4-1-2-6-15(13)17/h1-2,4,6,10-11,14,17H,3,5,7-9,12H2,(H,20,23)
• InChI Key: GJKVAJMPHCQDKH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)CN3C(=O)C=CC(=N3)C4CC4
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C19H21N3O2 and its molecular weight is 323.396. The purity is usually 95%.
BenchChem offers high-quality 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tumor Inhibitory and Antioxidant Activity

• A study by Hamdy, N. et al. (2013) synthesized derivatives containing pyridine, thioxopyridine, and pyrazolopyridine moieties and evaluated their tumor inhibitory and antioxidant activities. The pyrazolopyridine derivative showed notable scavenging potency, and some derivatives exhibited promising potency against liver cancer cells.

Inotropic Activity

• Research by Robertson, D. et al. (1986) discovered that certain dihydropyridazinone derivatives are potent positive inotropes, indicating potential applications in cardiovascular treatments.

Anticancer Agents and Enzyme Inhibition

• A study by Altıntop, M. et al. (2018) on oxadiazole-based compounds showed significant cytotoxic effects on human lung adenocarcinoma and rat glioma cell lines. They also exhibited potential as Akt and FAK inhibitors.

Histamine H3 Receptor Antagonism

• Hudkins, R. et al. (2011) identified 6-{4-[3-(R)-2-methylpyrrolidin-1-yl)propoxy]phenyl}-2H-pyridazin-3-one as a promising histamine H3 receptor antagonist/inverse agonist, suggesting its use in treating attentional and cognitive disorders.

Anti-inflammatory Evaluation

• A multicomponent synthesis approach to create peptidic pyrazinones with potential anti-inflammatory capacity was described by Hernández-Vázquez, E. et al. (2018). Several compounds showed significant inhibition of induced edema in an in vivo murine model.

Antimicrobial Activity

• The study by Hossan, A. et al. (2012) synthesized a series of pyrimidinone and oxazinone derivatives as antimicrobial agents, showing good antibacterial and antifungal activities.